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Compound of Interest

Compound Name: 20-Hydroxyaflavinine

CAS No.: 116865-08-8

Cat. No.: B593497 Get Quote

Executive Summary & Compound Classification
20-Hydroxyaflavinine is a bioactive indole diterpene alkaloid, primarily isolated as a

secondary metabolite from the sclerotia of Aspergillus flavus and related fungal species (e.g.,

Tricladium sp.). Structurally, it belongs to the aflavinine family, which shares biosynthetic

pathways with tremorgenic mycotoxins like aflatrem.

While often studied for its anti-insectan properties, its structural classification as a fungal indole

alkaloid mandates that it be handled as a Potentially Hazardous Bioactive Agent. It does not

share the extreme carcinogenicity of aflatoxins, but it possesses significant biological activity

that requires strict containment and destruction protocols to prevent environmental release or

occupational exposure.
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Property Detail

Chemical Class Indole Diterpene Alkaloid

Molecular Formula C₂₈H₃₉NO₂

Molecular Weight 421.62 g/mol

Primary Hazard
Bioactive / Irritant / Potential Neuroactivity

(Tremorgenic family)

Waste Code (Generic)

Non-regulated Hazardous Waste (unless P-

listed in specific jurisdictions); treat as Toxic

Organic Waste.

The "Chain of Custody" Safety Protocol
Effective disposal begins before the experiment ends. The following protocol establishes a self-

validating system to ensure no material is unaccounted for.

Phase 1: Segregation (The First Line of Defense)
Never mix 20-Hydroxyaflavinine waste with general trash or non-hazardous chemical

streams.

Solid Waste: Contaminated gloves, weighing boats, and paper towels must go into a

dedicated Bioactive/Cytotoxic Solid Waste container (often yellow or red, depending on

facility codes).

Liquid Waste: Mother liquors and HPLC effluents must be collected in High-BTU Organic

Waste carboys intended for incineration.

Sharps: Needles or glass pipettes contaminated with the compound must be disposed of in

puncture-proof containers labeled "Chemically Contaminated Sharps."

Phase 2: Surface Decontamination
While incineration is the only acceptable method for bulk disposal, surface decontamination is

required for workspaces.
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Agent: 10% Sodium Hypochlorite (Bleach) solution.

Mechanism: Oxidative degradation of the indole moiety.

Protocol: Apply bleach solution for 30 minutes contact time, then rinse with 70% Ethanol to

remove corrosive residue.

Disposal Decision Matrix (Visual Workflow)
The following diagram outlines the logical flow for disposing of 20-Hydroxyaflavinine in

various physical states.

Waste Generation:
20-Hydroxyaflavinine

Determine Physical State

Solid Waste
(Powder, Gloves, Debris)

Liquid Waste
(Solvents, Mother Liquor)

Sharps/Glass
(Needles, Pipettes)

Double Bag in
chem-resistant polyethylene

Collect in HDPE/Glass
Organic Waste Carboy

Puncture-Proof
Sharps Container

LABEL: 'Hazardous Waste -
Indole Alkaloid / Toxic'

FINAL DISPOSAL:
High-Temperature Incineration

(>1000°C)
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Figure 1: Decision matrix for the segregation and final disposal of 20-Hydroxyaflavinine waste

streams.

Detailed Operational Procedures
A. Solid Waste Disposal
Objective: Prevent aerosolization and contact exposure.

Containment: Place all solid waste (vials, caps, contaminated PPE) into a clear polyethylene

bag (minimum 4 mil thickness).

Secondary Containment: Place the sealed clear bag into the facility's designated Hazardous

Chemical Waste Drum.

Labeling: clearly mark the tag with "20-Hydroxyaflavinine" and "Toxic Solid."

B. Liquid Waste Disposal
Objective: Ensure compatibility with incineration feeds.

Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol, Chloroform) is

compatible with the waste carboy material (HDPE is standard, but use glass for halogenated

solvents if required by local EHS).

pH Check: Ensure the waste stream is neutral (pH 6-8) to prevent unwanted reactions in the

carboy.

No Drain Disposal: Under NO circumstances should this compound be poured down the

sink.

C. Emergency Spill Response
Objective: Immediate containment and neutralization.
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1. ALERT
Notify personnel & EHS

2. PPE UP
Double nitrile gloves,

N95/P100 mask, Lab coat

3. CONTAIN
Cover with absorbent pads
(Do not sweep dry powder)

4. DEACTIVATE
Apply 10% Bleach (30 mins)

5. CLEAN
Collect pads -> Haz Waste

Rinse with Ethanol

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing an accidental spill of 20-Hydroxyaflavinine.

Scientific Rationale (The "Why")
Why Incineration?
Unlike biological agents that can be autoclaved, indole alkaloids are thermally stable.

Autoclaving may sterilize the biological matrix (fungus) but often leaves the chemical toxin

intact. High-temperature incineration (>1000°C) ensures the complete thermal decomposition

of the polycyclic indole skeleton into harmless combustion byproducts (CO₂, H₂O, NOₓ).

Why Bleach for Deactivation?
While specific degradation studies on 20-Hydroxyaflavinine are rare, the indole moiety is

susceptible to oxidative cleavage. Sodium hypochlorite (bleach) introduces chlorine into the

electron-rich indole ring, disrupting the conjugated system and reducing biological affinity. This

is the standard industry practice for related aflatrem-type mycotoxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593497#20-hydroxyaflavinine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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